2-(1H-benzimidazol-1-yl)-N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl)acetamide
• InChI: InChI=1S/C22H27N3O2/c1-5-18-10-8-9-16(2)22(18)25(17(3)14-27-4)21(26)13-24-15-23-19-11-6-7-12-20(19)24/h6-12,15,17H,5,13-14H2,1-4H3
• InChI Key: BYEDTISUAXWONZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N(C(C)COC)C(=O)CN2C=NC3=CC=CC=C32)C
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol
• CAS No.: 612046-31-8

Description

2-(1H-benzimidazol-1-yl)-N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl)acetamide is a useful research compound. Its molecular formula is C22H27N3O2 and its molecular weight is 365.477. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis and Antibacterial Applications

The green synthesis approach has been employed to develop N-substituted benzimidazole derivatives, showing promise as potent inhibitors against Methicillin Resistant Staphylococcus aureus (MRSA). This method not only emphasizes the sustainable aspect of chemical synthesis but also highlights the significant antibacterial activity these compounds can exhibit. Specifically, derivatives have been identified that are considerably more potent than standard drugs against MRSA, underscoring their potential in addressing antibiotic resistance challenges (Chaudhari et al., 2020).

Antifungal and Anti-inflammatory Properties

Research on benzimidazole derivatives extends to their anti-inflammatory and antifungal activities. Compounds have been synthesized that demonstrate notable efficacy in reducing inflammation and combating fungal infections. This broadens the scope of benzimidazole applications in treating a variety of conditions, offering a multifaceted approach to pharmaceutical development (Bhor & Sable, 2022).

Anticancer Activity

Further investigations into benzimidazole derivatives have revealed their potential as anticancer agents. Through meticulous structural modifications, researchers have synthesized compounds with significant cytotoxic activity against cancer cell lines. This suggests that benzimidazole derivatives could be pivotal in the development of new cancer therapies, providing a foundation for future oncological research (Chhajed et al., 2016).

Synthesis and Characterization for Antimicrobial Activity

Benzimidazole derivatives have been synthesized and characterized, with some exhibiting potent antimicrobial activity against a range of pathogens, including resistant strains. This indicates the utility of these compounds in developing new antimicrobial agents, which is crucial for combating the rising threat of drug-resistant infections (Ozden et al., 2005).